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Compound of Interest

Compound Name: Vitrabond

CAS No.: 126338-82-7

Cat. No.: B1178313

Get Quote

A Note on Product Identification: Initial safety inquiries for "Vitrabond" have indicated a

potential confusion with "Vitrebond™," a light-cure glass ionomer liner/base manufactured by

3M™ used in dental and research applications. The following safety and handling information

pertains to 3M™ Vitrebond™, which aligns with the context of laboratory and research use by

scientists and drug development professionals. Vitrabond, in contrast, is a construction

material.

This guide provides crucial safety and logistical information for the handling of 3M™

Vitrebond™, including procedural steps for safe operation and disposal, to ensure the well-

being of laboratory personnel.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 3M™ Vitrebond™, the use of appropriate Personal Protective Equipment is

mandatory to prevent exposure to its chemical components, which can cause serious eye

irritation and allergic skin reactions.[1][2][3][4]
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Eye Protection:

Requirement: Safety glasses with side shields are the minimum required eye protection to

prevent splashes and accidental contact with the eyes.[1][3][5][6]

Procedure: Eye protection should be worn at all times when handling the liquid or powder

components, during mixing, application, and cleanup of spills.

Hand and Skin Protection:

Requirement: Protective gloves are required to prevent skin contact.[1][2] A "no-touch"

technique is also recommended.[1][3][7]

Glove Selection: The Safety Data Sheet (SDS) notes that acrylates may penetrate commonly

used gloves.[1][3][7] Therefore, it is advisable to consult with a safety officer or glove

manufacturer to select a glove material that is resistant to the specific chemical composition

of Vitrebond™. If the product comes into contact with a glove, the glove should be removed

and discarded immediately, followed by hand washing.[1][3]

Clothing: Standard laboratory coats or long-sleeved garments should be worn to protect the

skin from accidental splashes. Contaminated clothing should be removed and washed

before reuse.[1][4][6]

Respiratory Protection:

Requirement: Under normal use conditions with adequate ventilation, respiratory protection

is generally not required.[1][5] However, if dust from the powder component is generated or if

handling occurs in a poorly ventilated area, a risk assessment should be conducted to

determine if respiratory protection is necessary.[1][4][5][6]

Quantitative Data Summary
The following table summarizes key quantitative data for 3M™ Vitrebond™ based on available

Safety Data Sheets.
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Property Value Source

pH 2.5 - 3.0 [3]

Boiling Point >= 212 °F (>= 100 °C) [3]

Flash Point > 101.1 °C (Closed Cup) [1]

Specific Gravity 1.200 (Water = 1) [3]

Solubility in Water Complete [3]

Experimental Protocols: Safe Handling and Disposal
Handling and Preparation:

Ventilation: Ensure work is conducted in a well-ventilated area.[1][5][6]

PPE: Don all required personal protective equipment as outlined above.

Dispensing: Follow the manufacturer's instructions for dispensing the powder and liquid

components to ensure the correct mixing ratio.

Mixing: Mix the components on a designated mixing pad using the provided spoon, avoiding

the generation of dust.

Application: Apply the mixed material as required for the specific research or dental protocol.

Spill Management:

Area Evacuation and Ventilation: In case of a spill, evacuate the immediate area and ensure

it is well-ventilated.[4][5]

Containment: For liquid spills, contain the material using an absorbent material such as

bentonite, vermiculite, or a commercial inorganic absorbent.[3][6][7] For powder spills, use a

wet sweeping compound or water to avoid creating dust.[5]

Collection: Carefully collect the spilled material and absorbent into a closed, approved

container for disposal.[1][3][4][6]
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Cleanup: Clean the spill area with water and dispose of the cleaning materials as hazardous

waste.[1][6]

PPE Removal: Remove and decontaminate or dispose of all PPE worn during the cleanup

process.

Disposal Plan:

Uncured Product: Uncured Vitrebond™ should be disposed of as chemical waste. One

recommended method is incineration in a permitted waste incineration facility.[1][3][7]

Cured Product: Completely cured or polymerized material can be disposed of in a permitted

industrial waste facility or a landfill designed for industrial waste if no other options are

available.[1]

Containers: Empty containers should be sealed and disposed of according to local, state,

and federal regulations.

Contaminated Materials: All materials contaminated with Vitrebond™, including gloves,

mixing pads, and cleaning materials, should be disposed of as hazardous waste.

Consult with your institution's environmental health and safety department for specific disposal

guidelines and to ensure compliance with all applicable regulations.[3][7]

Visual Workflow for Safe Handling of 3M™
Vitrebond™
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Contingency and Disposal

Start: Prepare for Handling

1. Don Personal Protective Equipment
(Safety Glasses, Gloves, Lab Coat)

End: Complete and Clean Up

2. Ensure Adequate Ventilation

3. Dispense and Mix Components

4. Application of Mixed Product

Spill Occurs

Potential Event

5. Dispose of Waste
(Uncured, Cured, Contaminated Materials)

Spill Cleanup Procedure
(Ventilate, Contain, Collect)

Activate

6. Clean Work Area

7. Remove and Dispose/Clean PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3M™ Vitrebond™.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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